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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509

Technical Support Center: Concentrated
Performic Acid Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for handling concentrated performic acid (PFA). Due to its high reactivity and
potential for explosive decomposition, strict adherence to safety protocols is critical.

Frequently Asked Questions (FAQSs)

Q1: What is concentrated performic acid and why is it so hazardous?

Performic acid (PFA), or peroxyformic acid, is a powerful oxidizing agent and disinfectant.[1]
[2] It is synthesized from the reaction of formic acid and hydrogen peroxide.[1] Concentrated
solutions (>50%) are highly reactive and unstable, posing significant risks.[1] The primary
hazards stem from its potential to decompose violently or explode upon heating or
contamination.[1][3] It is also corrosive and can cause severe irritation to the skin, eyes, and
respiratory system.[3]

Q2: What are the primary hazards | should be aware of?

The main hazards associated with concentrated performic acid are summarized below.
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Hazard Type

Description

Prevention Measures

Concentrated PFA can explode
if heated rapidly to 80-85°C, or

Work in a chemical fume hood

Explosion o behind a blast shield. Avoid
due to shock.[1][3] Distillation ) o
) heating. Do not distill.
is extremely dangerous.[3]
A dangerous fire hazard when Store away from heat sources
exposed to heat or flame.[3] and incompatible materials.[4]
Fire Can ignite or explode at room [5] Have appropriate fire

temperature when mixed with

flammable substances.[1]

extinguishing agents (water

spray, foam) available.[4][6]

High Reactivity

Violently reacts with metal
powders, flammable
compounds (e.g.,
formaldehyde, aniline), strong

bases, and reducing agents.[1]

[3]4]

Store separately from
incompatible materials. Use
only compatible equipment
(e.g., glass, polyethylene,

stainless steel).[6]

Health Hazards

Corrosive and irritating to the
skin, eyes, and mucous
membranes.[3] Inhalation can
irritate the nose, throat, and
lungs, potentially leading to

pulmonary edema.[4]

Always wear appropriate
Personal Protective Equipment
(PPE).[6][7] Handle exclusively
within a certified chemical
fume hood.[8]

Instability

PFA is unstable and must
generally be prepared fresh for
use, typically within 12 hours of
synthesis.[1] It decomposes
over time, even at room

temperature.[9]

Prepare only the amount
needed for the experiment. Do
not store for extended periods.
Monitor for signs of

decomposition.

Q3: What Personal Protective Equipment (PPE) is mandatory when handling concentrated

performic acid?

A comprehensive PPE strategy is your first line of defense against exposure. The following

table outlines the minimum required PPE.
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Protection Type

Specification

Rationale

Tightly fitting chemical safety

Protects against splashes and

corrosive vapors which can

Eye/Face goggles and a full-face shield. ) )
cause severe, irreversible eye
[71[8][10]
damage.[10][11]
Chemical-resistant gloves
(Nitrile or Neoprene are Prevents skin contact, which
Hand recommended).[10][12] Check  can cause severe burns and
glove integrity before each irritation.[3][14]
use.[13]
A flame-resistant lab coat worn ] )
] ] Protects skin and clothing from
Body over a chemical-resistant

apron.[7][13]

spills and splashes.[11]

Respiratory

Work must be conducted in a
fume hood.[15] If exposure
limits may be exceeded, a full-
face respirator with an
appropriate acid gas/organic
vapor cartridge is necessary.[7]
[12]

Protects against inhalation of
corrosive and irritating vapors.
[4][10]

Q4: How should | properly store concentrated performic acid?

Proper storage is critical to prevent accidents. Due to its instability, long-term storage is not

recommended.[1] If temporary storage is necessary:

Store in a dedicated, well-ventilated area away from heat and light.[13]

» Use only compatible containers made of materials like polyethylene, glass, or stainless steel,

equipped with a breathing device or pressure release.[6]

» Store in a secondary containment tray to catch any potential leaks.

o Store separately from all incompatible materials, especially flammable or combustible

substances, organic materials, and strong dehydrating agents.[5][16]
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Q5: What materials are incompatible with performic acid?

Mixing performic acid with incompatible materials can lead to violent reactions, fire, or

explosions.

Material Class

Examples

Potential Outcome

Flammable Organics

Formaldehyde, benzaldehyde,

aniline, alcohols[1][15]

Ignition or explosion at room

temperature.[1]

Metal Powders

Zinc, iron, nickel, lead, silver[1]

[3]

Violent decomposition or

explosion.[1][3]

Bases & Reducing Agents

Sodium hydroxide, sodium
bisulfite (when added too
quickly), amines[3][4][15]

Violent neutralization reaction,

fire, and explosion hazard.[4]

Certain Metal Oxides

Lead oxide, manganese

dioxide, sodium peroxide[3]

Violent decomposition or

explosion.[3]

Cellulose Materials

Paper, cotton, wood[16]

Risk of ignition due to strong

oxidizing properties.

Troubleshooting Guides
Scenario 1: Accidental Spill

Q: What do | do if I spill a small amount (<50 mL) of concentrated performic acid in the fume

hood?

Follow the detailed neutralization protocol below. Ensure you are wearing all necessary PPE,

including a face shield and appropriate gloves.

Experimental Protocol: Small Spill Neutralization

o Containment: Ensure the spill is contained within the fume hood. Use a non-flammabile,

inorganic absorbent material like vermiculite to create a dike around the spill if necessary.[1]

Do not use organic absorbents like paper towels.
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 Dilution: Add cold water to the spill area to dilute the performic acid to approximately a 5%
solution.[3] This should be done carefully to avoid splashing.

o Neutralization: Slowly and carefully add a 20% aqueous solution of sodium bisulfite to the
diluted spill.[3] This is an exothermic reaction; add the neutralizer in small portions to control
the reaction rate.

« Verification: Periodically test the pH of the solution. To check for the presence of unreacted
oxidizer, place a drop of the mixture onto starch-iodide paper. The absence of a blue color
indicates that the performic acid has been neutralized.[3]

o Cleanup: Soak up the neutralized mixture with an inert absorbent (vermiculite).

o Disposal: Collect the absorbent material in a clearly labeled, compatible hazardous waste
container for disposal according to your institution's guidelines.

o Decontamination: Thoroughly wash down the fume hood surfaces with water.

Q: What is the procedure for a large spill of concentrated performic acid?

A large spill is a major emergency. Do not attempt to clean it up yourself. Follow the emergency
response workflow.
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Large Spill Detected

Call Emergency Services
(e.g., 911) and EH&S

Secure the Area
(Prevent Entry)

Provide Responders with Information:
- Chemical Name: Concentrated Performic Acid
- Location and Quantity of Spill
- Known Hazards (Explosive, Corrosive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://envirotech.com/wp-content/uploads/2019/06/PPE-Recomendations-and-Examples.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Peracetic-Acid.docx
https://assets.publishing.service.gov.uk/media/6748585624108edc3c8ceb74/UKHSA_IM_Formic_acid_.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://www.escolifesciences.com/pdf/Perchloric%20Acid%20Handling%20Guidelines.pdf
https://www.benchchem.com/product/b091509#safety-precautions-for-working-with-concentrated-performic-acid
https://www.benchchem.com/product/b091509#safety-precautions-for-working-with-concentrated-performic-acid
https://www.benchchem.com/product/b091509#safety-precautions-for-working-with-concentrated-performic-acid
https://www.benchchem.com/product/b091509#safety-precautions-for-working-with-concentrated-performic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

